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Compound of Interest

Compound Name: 2,5-Dimethoxypyridine

Cat. No.: B1356635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethoxypyridine is a substituted pyridine derivative of significant interest in medicinal

chemistry and organic synthesis. Its structural features, particularly the electron-donating

methoxy groups on the pyridine ring, impart unique reactivity and potential for biological activity.

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,5-Dimethoxypyridine, along with available information on its synthesis,

purification, reactivity, and stability. This document is intended to serve as a valuable resource

for researchers and professionals engaged in drug discovery and development, as well as

those utilizing this compound as a versatile building block in organic synthesis.

Physicochemical Properties
The fundamental physicochemical properties of 2,5-Dimethoxypyridine are summarized in the

table below. These parameters are crucial for understanding its behavior in various chemical

and biological systems.
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Property Value Source(s)

Molecular Formula C₇H₉NO₂ [1]

Molecular Weight 139.15 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Melting Point Not available

Boiling Point 203.5 °C [1]

Density 1.064 g/cm³ [3]

pKa (Predicted) ~3.1 (for the pyridinium ion) [4]

LogP (Predicted) 1.7 [5]

CAS Number 867267-24-1 [1][5]

Note: The pKa value is a prediction based on the pKa of the 2-methoxypyridinium ion and

should be considered an estimate. Experimental determination is recommended for precise

applications.

Synthesis and Purification
The synthesis of 2,5-Dimethoxypyridine can be achieved through several routes, primarily

involving the substitution of functional groups on the pyridine ring.
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Synthesis Pathways

2,5-Dichloropyridine

2,5-Dimethoxypyridine

Sodium Methoxide (NaOMe)

2,5-Dihydroxypyridine Methylating Agent (e.g., CH₃I, (CH₃)₂SO₄)

Crude Product

Choice of Method

Vacuum Distillation

Large Scale

Column Chromatography

Small Scale / High Purity

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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